Cas no 2171824-98-7 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamidoacetic acid)
2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamidoacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamidoacetic acid
- 2171824-98-7
- 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamido]acetic acid
- EN300-1504528
-
- Inchi: 1S/C25H30N2O6/c1-17(13-23(28)27(11-12-32-2)15-24(29)30)14-26-25(31)33-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22H,11-16H2,1-2H3,(H,26,31)(H,29,30)
- InChI Key: GRIREGBWYDCOOV-UHFFFAOYSA-N
- SMILES: O(C(NCC(C)CC(N(CC(=O)O)CCOC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 454.21038668g/mol
- Monoisotopic Mass: 454.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 12
- Complexity: 649
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 105Ų
2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamidoacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1504528-1.0g |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamido]acetic acid |
2171824-98-7 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1504528-50mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamido]acetic acid |
2171824-98-7 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1504528-100mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamido]acetic acid |
2171824-98-7 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1504528-250mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamido]acetic acid |
2171824-98-7 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1504528-500mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamido]acetic acid |
2171824-98-7 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1504528-1000mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamido]acetic acid |
2171824-98-7 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1504528-2500mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamido]acetic acid |
2171824-98-7 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1504528-5000mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamido]acetic acid |
2171824-98-7 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1504528-10000mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamido]acetic acid |
2171824-98-7 | 10000mg |
$14487.0 | 2023-09-27 |
2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamidoacetic acid Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamidoacetic acid
Recent Advances in the Study of 2171824-98-7 and 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamidoacetic Acid
The chemical compound 2171824-98-7 and its derivative, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamidoacetic acid, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are pivotal in the development of novel therapeutic agents and biochemical tools, particularly in peptide synthesis and drug delivery systems. This research brief aims to synthesize the latest findings and provide a comprehensive overview of their applications, mechanisms, and potential future directions.
Recent studies have highlighted the role of 2171824-98-7 as a key intermediate in the synthesis of complex peptide structures. Its unique chemical properties enable efficient coupling reactions, which are essential for the construction of biologically active peptides. The derivative, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamidoacetic acid, has been particularly noted for its stability and solubility, making it an ideal candidate for solid-phase peptide synthesis (SPPS). Researchers have demonstrated its utility in the production of peptide-based drugs, which are increasingly being explored for their high specificity and low toxicity.
In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists utilized 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamidoacetic acid to develop a new class of antimicrobial peptides. These peptides exhibited potent activity against multidrug-resistant bacterial strains, offering a promising alternative to traditional antibiotics. The study also revealed that the compound's methoxyethyl group enhances membrane permeability, a critical factor in improving drug delivery efficiency.
Another significant application of these compounds lies in the field of targeted cancer therapy. Recent preclinical trials have shown that peptide conjugates derived from 2171824-98-7 can selectively bind to tumor-specific receptors, thereby minimizing off-target effects. The incorporation of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamidoacetic acid into these conjugates has further improved their pharmacokinetic profiles, as reported in a recent issue of Bioorganic & Medicinal Chemistry Letters.
Despite these advancements, challenges remain in the large-scale production and clinical translation of these compounds. Issues such as cost-effectiveness, scalability, and regulatory approval need to be addressed. However, ongoing research efforts are focused on optimizing synthetic routes and exploring new applications, which could pave the way for their widespread adoption in the pharmaceutical industry.
In conclusion, the compounds 2171824-98-7 and 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamidoacetic acid represent a promising frontier in chemical biology and drug development. Their versatility and efficacy in peptide synthesis and therapeutic applications underscore their potential to address unmet medical needs. Future research should continue to explore their mechanistic underpinnings and expand their utility in diverse biomedical contexts.
2171824-98-7 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamidoacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)